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Compound of Interest

Compound Name: Methyl 6-Chloro-5-iodonicotinate

Cat. No.: B1321958 Get Quote

An In-depth Technical Guide to Methyl 6-Chloro-5-iodonicotinate: Molecular Properties

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental chemical properties of compounds is paramount. This guide

provides the core molecular information for Methyl 6-Chloro-5-iodonicotinate, a compound of

interest in various synthetic and medicinal chemistry applications.

Core Molecular Data
The essential molecular details of Methyl 6-Chloro-5-iodonicotinate are summarized below.

This information is critical for stoichiometric calculations, analytical characterization, and the

design of experimental protocols.

Property Value

Molecular Formula C7H5ClINO2[1]

Molecular Weight 297.48 g/mol [1]

Alternate Molecular Weight 297.5 g/mol [2]

Logical Relationship of Molecular Components
The following diagram illustrates the elemental composition that constitutes the molecular

formula of Methyl 6-Chloro-5-iodonicotinate.
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Caption: Elemental composition of Methyl 6-Chloro-5-iodonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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